Cas no 1177331-83-7 (2-Cyclobutylpiperidine oxalate)

• Product Name: 2-Cyclobutylpiperidine oxalate
• CAS No: 1177331-83-7
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• CID: 4561655
• Update Time: 2025-11-01

2-Cyclobutylpiperidine oxalate Chemical and Physical Properties

Names and Identifiers

• LNNBZHYUAFYZKQ-UHFFFAOYSA-N
• 2-Cyclobutylpiperidine Oxalate
• 2-Cyclobutylpiperidine oxalate

• Inchi： 1S/C9H17N.C2H2O4/c1-2-7-10-9(6-1)8-4-3-5-8;3-1(4)2(5)6/h8-10H,1-7H2;(H,3,4)(H,5,6)
• InChI Key： LNNBZHYUAFYZKQ-UHFFFAOYSA-N
• SMILES： N1CCCCC1C1CCC1.C(O)(=O)C(O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-Cyclobutylpiperidine oxalate

Comprehensive Overview of 2-Cyclobutylpiperidine Oxalate (CAS No. 1177331-83-7): Properties, Applications, and Research Insights

2-Cyclobutylpiperidine oxalate (CAS No. 1177331-83-7) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features. This oxalate salt derivative of 2-cyclobutylpiperidine combines a piperidine ring with a cyclobutyl substituent, offering distinct steric and electronic properties. Researchers are increasingly exploring its potential as a building block in drug discovery, particularly for central nervous system (CNS) targets, given piperidine's prevalence in bioactive molecules.

The compound's molecular formula, C₉H₁₇NO·C₂H₂O₄, reflects its dual-component nature, with the oxalic acid moiety enhancing crystallinity and solubility. Recent studies highlight its utility in asymmetric synthesis, where the constrained cyclobutyl ring influences conformational control—a hot topic in modern medicinal chemistry. Questions like "How does 2-cyclobutylpiperidine oxalate improve drug bioavailability?" or "What are the synthetic routes for CAS 1177331-83-7?" frequently appear in scientific forums, underscoring its relevance.

From a technical perspective, 2-cyclobutylpiperidine oxalate exhibits a melting point range of 180-185°C and demonstrates stability under inert conditions. Its spectral data (IR, NMR) align with expectations for a secondary amine-oxalate complex, with characteristic peaks at 1720 cm^-1 (C=O stretch) and 3.1 ppm (piperidine CH₂). These properties make it valuable for analytical method development, another trending search term like "HPLC analysis of 2-cyclobutylpiperidine derivatives."

In drug design, the compound's sp³-rich character addresses the industry's shift toward three-dimensional scaffolds to improve target engagement—a response to the "molecular obesity" critique of flat aromatic systems. Patent literature reveals its incorporation into protease inhibitors and neuromodulators, with researchers querying "structure-activity relationships of cyclobutylpiperidine analogs." The oxalate counterion further optimizes physicochemical properties, a strategy discussed in recent publications on salt selection.

Environmental and safety assessments of CAS 1177331-83-7 indicate compliance with standard laboratory handling protocols. While not classified as hazardous, proper PPE (gloves, goggles) is recommended during manipulation. This aligns with growing searches for "green chemistry approaches to piperidine synthesis," reflecting the field's sustainability focus. The compound's stability profile also makes it suitable for long-term storage, a practical consideration for industrial users.

Future directions for 2-cyclobutylpiperidine oxalate research may explore its role in fragment-based drug discovery or as a chiral auxiliary. With the rise of AI-assisted molecular design, queries like "machine learning predictions for cyclobutylpiperidine derivatives" highlight interdisciplinary interest. Its balanced lipophilicity (calculated logP ~1.2) and polar surface area (~40 Ų) position it as a versatile intermediate for lead optimization campaigns.

For synthetic chemists, scale-up procedures of 1177331-83-7 present interesting challenges due to the strain in the cyclobutyl ring. Recent methodological advances in [2+2] cycloadditions and ring contractions offer solutions—topics frequently searched alongside "large-scale preparation of strained heterocycles." The oxalate salt's crystalline nature facilitates purification, addressing another common pain point in process chemistry.

In summary, 2-cyclobutylpiperidine oxalate exemplifies how subtle structural modifications can unlock significant potential in pharmaceutical development. Its intersection with current trends—conformational restriction, salt formation strategies, and sustainable synthesis—ensures continued relevance. As research evolves, this compound will likely remain a subject of both academic inquiry and industrial application, bridging fundamental chemistry with therapeutic innovation.